Cas no 864448-49-7 (3,5-bis-(hydroxymethyl)-4-(4-fluorobenzyl)-morpholine)

• Product Name: 3,5-bis-(hydroxymethyl)-4-(4-fluorobenzyl)-morpholine
• CAS No: 864448-49-7
• MF: C₁₃H₁₈FNO₃
• MW: 255.28532743454
• CID: 2122779
• PubChem ID: 58946842
• Update Time: 2025-04-21

3,5-bis-(hydroxymethyl)-4-(4-fluorobenzyl)-morpholine Chemical and Physical Properties

Names and Identifiers

• 3,5-bis-(hydroxymethyl)-4-(4-fluorobenzyl)-morpholine
• DB-330908
• 864448-49-7
• SCHEMBL5274480

• Inchi： 1S/C13H18FNO3/c14-11-3-1-10(2-4-11)5-15-12(6-16)8-18-9-13(15)7-17/h1-4,12-13,16-17H,5-9H2
• InChI Key： NFEWTPJZELAVOQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(CO)COCC1CO

Computed Properties

• Exact Mass: 255.12707160Da
• Monoisotopic Mass: 255.12707160Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.9Ų